Cas no 1160254-85-2 (2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160254-85-2
• MF: C₁₆H₁₁Cl₂NOS
• MW: 336.235640764236
• MDL: MFCD03421232
• CID: 4682297
• Update Time: 2025-09-28

2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-CHLORO-2-THIENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(5-chlorothiophen-2-yl)-6,8-dimethylquinoline-4-carbonyl chloride
• BBL014639
• STL197048
• R7135
• 4-quinolinecarbonyl chloride, 2-(5-chloro-2-thienyl)-6,8-dimethyl-
• 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421232
• Inchi： 1S/C16H11Cl2NOS/c1-8-5-9(2)15-10(6-8)11(16(18)20)7-12(19-15)13-3-4-14(17)21-13/h3-7H,1-2H3
• InChI Key： PUSZUOFFDAZFNJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C(S2)Cl)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride

Introduction to 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-85-2)

2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-85-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, including a chlorothiophene moiety and a carbonyl chloride functional group. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride consists of a quinoline ring system substituted with a 5-chloro-2-thienyl group at the 2-position and two methyl groups at the 6 and 8 positions. The presence of the carbonyl chloride group at the 4-position makes it highly reactive, enabling it to participate in a wide range of chemical reactions, such as nucleophilic acyl substitution and condensation reactions. This reactivity is crucial for its use in synthetic chemistry and drug development.

Recent studies have highlighted the potential of 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. The ability to modulate these enzymes through targeted inhibition is a promising approach in modern drug discovery.

In addition to its role as an intermediate, 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride has been explored for its potential biological activities. Studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory and anti-proliferative properties. These findings suggest that it could be a valuable lead compound for further optimization and development into therapeutic agents.

The synthesis of 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 5-chlorothiophene-2-carbaldehyde with an appropriate amine to form an intermediate imine, followed by cyclization to form the quinoline ring. The subsequent introduction of the carbonyl chloride group can be achieved through various methods, such as reaction with thionyl chloride or phosgene.

The physical properties of 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride, including its melting point, solubility, and stability, are important considerations for its handling and storage. It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to minimize degradation. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), making it suitable for use in various chemical reactions.

In terms of safety and handling, while 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride is not classified as a hazardous material, standard precautions should be taken when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to the identification of new derivatives with enhanced biological activities and improved pharmacological profiles.

In conclusion, 2-(5-Chloro-2-thienyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160254-85-2) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration and development into novel therapeutic agents. As research in this field continues to advance, it is likely that new applications for this compound will be discovered, contributing to advancements in healthcare and medicine.